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Compound of Interest

Compound Name:
(2,4-Dimethylbenzyl)hydrazine

hydrochloride

Cat. No.: B8135724

Get Quote

Executive Summary
(2,4-Dimethylbenzyl)hydrazine hydrochloride (CAS: 2682112-66-7 / Free base: 51421-20-6)

is a specialized hydrazine building block used primarily in the synthesis of nitrogen-containing

heterocycles and bioactive hydrazones. Distinct from simple phenylhydrazines, the benzyl

spacer (-CH₂-) interrupts conjugation with the aromatic ring, altering the nucleophilicity of the

hydrazine moiety.

The 2,4-dimethyl substitution pattern offers unique medicinal chemistry advantages: it

introduces significant steric bulk and lipophilicity (LogP modulation) without the electronic

deactivation associated with electron-withdrawing groups. This guide details the protocols for

utilizing this intermediate in Knorr Pyrazole Synthesis and Hydrazone Condensation, providing

researchers with optimized workflows for drug discovery libraries.
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Property Specification

Compound Name (2,4-Dimethylbenzyl)hydrazine hydrochloride

CAS Number
2682112-66-7 (HCl salt); 51421-20-6 (Free

base)

Molecular Formula C₉H₁₄N₂[1] · HCl

Molecular Weight
186.68 g/mol (HCl salt); 150.22 g/mol (Free

base)

Appearance White to off-white crystalline solid

Solubility
Soluble in Water, Methanol, DMSO; Sparingly

soluble in DCM

Stability
Hygroscopic; Store at 2-8°C under inert

atmosphere (Ar/N₂)

Hazards
Irritant (Skin/Eye); Potential toxicity (Hydrazine

derivative)

Strategic Application in Drug Design
The "Ortho-Effect" in SAR Studies
In Structure-Activity Relationship (SAR) campaigns, the (2,4-dimethylbenzyl) group serves as a

critical probe for hydrophobic pockets.

Steric Occlusion: The ortho-methyl group at position 2 introduces torsional strain, forcing the

benzyl ring out of plane relative to the hydrazine/linker. This can lock conformations and

improve binding selectivity.

Lipophilic Filling: The 2,4-dimethyl pattern adds hydrophobic bulk ("grease") to fill large

hydrophobic cavities in targets such as GPCRs or Kinases, often improving potency

compared to unsubstituted benzyl analogs.
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Protocol A: Regioselective Synthesis of N-Benzyl
Pyrazoles
This protocol describes the condensation of (2,4-dimethylbenzyl)hydrazine hydrochloride
with 1,3-diketones (Knorr Pyrazole Synthesis).

Mechanism & Workflow: The reaction proceeds via nucleophilic attack of the hydrazine

nitrogen on the carbonyl carbon, followed by dehydration and cyclization.
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Figure 1: Workflow for the synthesis of N-substituted pyrazoles.

Materials:

(2,4-Dimethylbenzyl)hydrazine hydrochloride (1.0 equiv)

1,3-Diketone (e.g., 2,4-pentanedione) (1.1 equiv)

Ethanol (Absolute) or Methanol

Triethylamine (Et₃N) or Sodium Acetate (1.2 equiv) - Crucial for neutralizing the HCl salt.

Step-by-Step Procedure:

Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve (2,4-
dimethylbenzyl)hydrazine hydrochloride (1.0 mmol) in Ethanol (5 mL).

Neutralization: Add Triethylamine (1.2 mmol) dropwise. The solution may become slightly

cloudy as triethylamine hydrochloride forms. Stir for 10 minutes at room temperature.
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Addition: Add the 1,3-diketone (1.1 mmol) slowly to the reaction mixture.

Reaction: Fit the flask with a reflux condenser and heat the mixture to reflux (78°C) for 3–5

hours.

Expert Insight: Monitor by TLC (System: Hexane/EtOAc 3:1). The hydrazine spot (polar,

near baseline) should disappear.

Workup:

Cool the mixture to room temperature.

Concentrate the solvent under reduced pressure (Rotavap).

Resuspend the residue in Ethyl Acetate (20 mL) and wash with Water (2 x 10 mL) to

remove salts.

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.[2]

Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography

(Silica gel, Hexane/EtOAc gradient).

Protocol B: Synthesis of Bioactive Hydrazones (Linker
Chemistry)
This protocol is used to conjugate the hydrazine to aldehydes, creating a stable hydrazone

linker often used in fragment-based screening.
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Figure 2: General pathway for hydrazone formation.

Materials:

(2,4-Dimethylbenzyl)hydrazine hydrochloride (1.0 equiv)

Aryl Aldehyde (1.0 equiv)

Ethanol (95%)

Sodium Acetate (1.1 equiv) or catalytic Acetic Acid

Step-by-Step Procedure:

Dissolution: Dissolve the hydrazine hydrochloride (1.0 mmol) and Sodium Acetate (1.1

mmol) in Ethanol (10 mL). Stir for 15 minutes to generate the free hydrazine in situ.
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Coupling: Add the Aryl Aldehyde (1.0 mmol) in one portion.

Reaction: Stir at room temperature for 2–6 hours.

Observation: Many hydrazones will precipitate out of the ethanol solution as crystalline

solids.

Completion: If precipitation is not observed, heat to 50°C for 1 hour, then cool in an ice bath.

Isolation: Filter the solid precipitate. Wash the filter cake with cold Ethanol (2 mL) followed by

cold Water (5 mL).

Drying: Dry the solid under vacuum at 40°C.

Troubleshooting & Expert Insights
Issue Probable Cause Corrective Action

Low Yield (Pyrazole)
Incomplete neutralization of

HCl salt.

Ensure 1.2 eq of Base (Et₃N or

NaOAc) is used. The free

hydrazine is the active

nucleophile.

Regioisomer Mixtures
Asymmetric 1,3-diketones

used.

The ortho-methyl groups on

the benzyl ring create steric

hindrance. Use a non-polar

solvent (Toluene) and reflux to

favor the thermodynamic

product.

Sticky/Oily Product Residual solvent or impurities.

Triturate the oil with cold

Pentane or Diethyl Ether to

induce crystallization.

Oxidation Hydrazine degradation.

Perform reactions under

Nitrogen/Argon atmosphere.

Hydrazines can oxidize to azo

compounds or hydrazones in

air.
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Safety & Handling (E-E-A-T)
Toxicity: Hydrazine derivatives are potential carcinogens and mutagens. Handle exclusively

in a fume hood.

Skin Contact: The hydrochloride salt is an irritant.[3][4][5] Wear nitrile gloves and safety

goggles.

Waste Disposal: Do not dispose of down the drain. Quench excess hydrazine with dilute

hypochlorite (bleach) solution before disposal into hazardous organic waste streams.

Storage: Hygroscopic. Keep the container tightly sealed. If the solid turns yellow/brown, it

has likely oxidized and should be recrystallized or discarded.

References
Chemical Identity & Properties: PubChem. (2,4-Dimethylphenyl)hydrazine (Related analog

structure and property inference). National Library of Medicine.[6] Link

General Pyrazole Synthesis: Organic Syntheses. 3,5-Dimethylpyrazole. Org. Synth. 1951,

31, 43. Link

Hydrazine Reactivity: Smith, M. B., & March, J. March's Advanced Organic Chemistry:
Reactions, Mechanisms, and Structure. Wiley-Interscience.

Safety Data: Combi-Blocks. Safety Data Sheet: (2,4-Dimethylbenzyl)hydrazine
hydrochloride. Link

Medicinal Chemistry of Benzyl Groups: Meanwell, N. A. Fluorine and Fluorinated Motifs in

the Design and Application of Bioisosteres for Pharmacopoeial Groups. J. Med. Chem. 2018.

[7] (Context on steric/lipophilic substitution).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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